Cas no 19405-95-9 (Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester)

• Product Name: Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester
• CAS No: 19405-95-9
• MF: C₁₃H₁₃NS₂
• MW: 247.379020452499
• CID: 96036
• PubChem ID: 2752837
• Update Time: 2025-04-18

Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester
• naphthalen-2-yl N,N-dimethylcarbamodithioate
• DTXSID20372938
• AKOS004907738
• 19405-95-9

• Inchi： 1S/C13H13NS2/c1-14(2)13(15)16-12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
• InChI Key： WACWEJDBOFNXNT-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=S)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 247.04909
• Monoisotopic Mass: 247.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes